Cas no 19813-40-2 (2-(1,3,4-oxadiazol-2-yl)acetic acid)

2-(1,3,4-Oxadiazol-2-yl)acetic acid is a heterocyclic carboxylic acid featuring a 1,3,4-oxadiazole core linked to an acetic acid moiety. This compound is valued for its versatility as a synthetic intermediate in organic and medicinal chemistry, particularly in the development of pharmacologically active molecules. The oxadiazole ring contributes to enhanced metabolic stability and binding affinity, making it useful in drug discovery. Its carboxylic acid group allows for further functionalization via esterification, amidation, or other derivatization reactions. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in various reaction conditions. Its structural features make it a promising scaffold for designing bioactive compounds with potential applications in agrochemicals and pharmaceuticals.

2-(1,3,4-oxadiazol-2-yl)acetic acid structure

19813-40-2 structure

Product Name:2-(1,3,4-oxadiazol-2-yl)acetic acid

CAS No:19813-40-2

MF:C₄H₄N₂O₃

MW:128.08616065979

MDL:MFCD19229331

CID:2182022

PubChem ID:20526968

Update Time:2025-06-07

2-(1,3,4-oxadiazol-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- [1,3,4]Oxadiazol-2-yl-acetic acid
- 2-(1,3,4-oxadiazol-2-yl)acetic acid
- AKOS006380202
- DB-258414
- CS-0341816
- SCHEMBL11243819
- 2-(1,3,4-oxadiazol-2-yl)aceticacid
- 19813-40-2
- MDL： MFCD19229331
- Inchi： 1S/C4H4N2O3/c7-4(8)1-3-6-5-2-9-3/h2H,1H2,(H,7,8)
- InChI Key： ULWQCKFXIGLLKA-UHFFFAOYSA-N
- SMILES： O1C=NN=C1CC(=O)O

Computed Properties

Exact Mass: 128.02219199g/mol
Monoisotopic Mass: 128.02219199g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 76.2Å²

2-(1,3,4-oxadiazol-2-yl)acetic acid Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0555-1g	[1,3,4]Oxadiazol-2-yl-acetic acid	19813-40-2	97%	1g	11702.99CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0555-5g	[1,3,4]Oxadiazol-2-yl-acetic acid	19813-40-2	97%	5g	41384.47CNY	2021-05-07
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0555-250mg	[1,3,4]Oxadiazol-2-yl-acetic acid	19813-40-2	97%	250mg	3561.78CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0555-100mg	[1,3,4]Oxadiazol-2-yl-acetic acid	19813-40-2	97%	100mg	2204.91CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0555-50mg	[1,3,4]Oxadiazol-2-yl-acetic acid	19813-40-2	97%	50mg	1526.48CNY	2021-05-07
Chemenu	CM183176-100mg	2-(1,3,4-oxadiazol-2-yl)acetic acid	19813-40-2	95%	100mg	$320	2023-03-06
Chemenu	CM183176-250mg	2-(1,3,4-oxadiazol-2-yl)acetic acid	19813-40-2	95%	250mg	$481	2023-03-06
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